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Compound of Interest

Compound Name: 4-Fluoroindole

Cat. No.: B1304775 Get Quote

This guide provides essential safety protocols and logistical plans for the handling and disposal

of 4-Fluoroindole, tailored for researchers, scientists, and professionals in drug development.

The following procedures are designed to ensure a safe laboratory environment and

compliance with standard safety regulations.

Quantitative Data Summary
The following table summarizes key quantitative and hazard information for 4-Fluoroindole.
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Property Value Reference

Chemical Formula C₈H₆FN [1]

CAS Number 387-43-9 [1]

Molecular Weight 135.14 g/mol [2]

Melting Point 30-32 °C [1]

Boiling Point 90 °C at 0.4 mmHg [3]

Appearance White solid powder [1]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

Signal Word Warning [1]

Storage Class 11 (Combustible Solids) [4]

Operational Plan: Handling and Disposal of 4-
Fluoroindole
This section outlines the procedural, step-by-step guidance for the safe handling of 4-
Fluoroindole from receipt to disposal.

Pre-Handling Preparations
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the quantity of 4-Fluoroindole to be used and the potential

for exposure.

Safety Data Sheet (SDS) Review: All personnel must review the Safety Data Sheet for 4-
Fluoroindole.[1][3]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in good working order.[1]
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Ventilation: All handling of 4-Fluoroindole powder must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[3][5]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory for all personnel handling 4-Fluoroindole.[6]

Eye Protection: Chemical splash goggles that meet EU standard EN166 or equivalent are

required.[1]

Hand Protection: Wear nitrile rubber gloves. Gloves must be inspected for tears or holes

before use.[1][7] Use proper glove removal technique to avoid skin contact.

Body Protection: A fully buttoned, clean lab coat must be worn to protect against skin

exposure.[8] For procedures with a higher risk of splashing, a chemical-resistant apron

should be worn over the lab coat.[8]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or equivalent respirator is necessary.[4]

Step-by-Step Handling Protocol
Preparation: Don all required PPE before entering the designated handling area.

Weighing: Carefully weigh the required amount of 4-Fluoroindole within the chemical fume

hood. Avoid creating dust.[1] Use a spatula for transfers.

Dissolving: If dissolving the compound, add the solvent to the 4-Fluoroindole powder slowly

to prevent splashing.

Reactions: Conduct all reactions within the chemical fume hood. Keep the sash at the lowest

practical height.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water after removing gloves.[1][3]

Spill Management
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In the event of a spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Control: Prevent the spread of the powder.[1]

Cleanup: For small spills, gently sweep up the spilled solid, avoiding dust generation, and

place it into a sealed, labeled container for hazardous waste.[1][3] The use of vacuum

equipment for collection is also a viable option where practical.[1]

Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

Waste: All cleanup materials must be disposed of as hazardous waste.

First Aid Measures
Immediate first aid is crucial in case of exposure.

Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[1]

[3] If the person feels unwell, seek medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of water.[1][3] If skin irritation

occurs, seek medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1][3] Remove contact lenses if

present and easy to do so.[1][3] Continue rinsing.[1][3] If eye irritation persists, get medical

advice/attention.[1]

Ingestion: Rinse the mouth with water.[1] Seek medical attention if you feel unwell.[1]

Disposal Plan
Under no circumstances should 4-Fluoroindole or its waste be disposed of in regular trash or

down the drain.[6]

Waste Segregation: Halogenated organic waste must be kept separate from non-

halogenated waste streams.[6]
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Solid Waste: Collect unused 4-Fluoroindole powder and any contaminated disposable

labware (e.g., gloves, weighing paper) in a designated, sealed, and clearly labeled

hazardous waste container.[6][9]

Liquid Waste: Collect all solutions containing 4-Fluoroindole in a dedicated container for

"Halogenated Organic Liquid Waste."[6]

Container Disposal: Original containers must be triple-rinsed with a suitable solvent (e.g.,

acetone). The rinsate is considered hazardous waste and must be collected in the

halogenated liquid waste container.[6]

Final Disposal: The final disposal method is typically high-temperature incineration operated

by a licensed waste disposal contractor.[1][6] Contact your institution's Environmental Health

and Safety (EHS) department to schedule a pickup.[6][9]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling and disposing of 4-
Fluoroindole safely.
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Caption: Workflow for the safe handling and disposal of 4-Fluoroindole.
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Caption: Emergency response workflow for 4-Fluoroindole exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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